3-Chloro-4-(hexyloxy)benzoic acid

• Molecular Formula: C13H17ClO3
• Molecular Weight: 256.72 g/mol
• IUPAC Name: 3-chloro-4-hexoxybenzoic acid
• InChI: InChI=1S/C13H17ClO3/c1-2-3-4-5-8-17-12-7-6-10(13(15)16)9-11(12)14/h6-7,9H,2-5,8H2,1H3,(H,15,16)
• InChI Key: CDZINMJYMBCTCO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C(=O)O)Cl

Description

3-Chloro-4-(hexyloxy)benzoic acid is a useful research compound. Its molecular formula is C13H17ClO3 and its molecular weight is 256.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In accordance with step (2) of the reaction system 1.73 g of material A was dissolved in 50 ml of ethanol. 3.3 g of hexylbromide and potassium hydroxide (1.2 g KOH+5 ml H2O) was added and the mixture heated under reflux conditions for 10 hours. Following reflux, a 10% potassium hydroxide solution was added and the mixture refluxed for 2 hours. The mixture was hydrolyzed and then added to dilute hydrochloric acid to promote crystalization. The crystals were washed with water to yield 2 g of 3-chloro-4-n-hexyloxybenzoic acid (hereinafter referred to as material B'). The benzoic acid B' had a melting point of 140° C. and the absorption spectrum is illustrated in FIG. 5.